Cas no 1267977-24-1 (2-3-(trifluoromethyl)phenylethane-1-thiol)

• Product Name: 2-3-(trifluoromethyl)phenylethane-1-thiol
• CAS No: 1267977-24-1
• MF: C₉H₉F₃S
• MW: 206.227971792221
• MDL: MFCD19349432
• CID: 5216945
• PubChem ID: 82126400
• Update Time: 2025-06-13

2-3-(trifluoromethyl)phenylethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-[3-(Trifluoromethyl)phenyl]ethanethiol
• 2-[3-(trifluoromethyl)phenyl]ethane-1-thiol
• Benzeneethanethiol, 3-(trifluoromethyl)-
• 2-3-(trifluoromethyl)phenylethane-1-thiol

• MDL： MFCD19349432
• Inchi： 1S/C9H9F3S/c10-9(11,12)8-3-1-2-7(6-8)4-5-13/h1-3,6,13H,4-5H2
• InChI Key： VDMMETQVBNGXGW-UHFFFAOYSA-N
• SMILES： SCCC1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 206.03770595g/mol
• Monoisotopic Mass: 206.03770595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-3-(trifluoromethyl)phenylethane-1-thiol

Comprehensive Overview of 2-3-(Trifluoromethyl)phenylethane-1-thiol (CAS No. 1267977-24-1)

2-3-(Trifluoromethyl)phenylethane-1-thiol (CAS No. 1267977-24-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This thiol derivative is characterized by the presence of a trifluoromethyl group, which imparts distinct electronic and steric effects, making it a valuable building block in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in pharmaceutical intermediates, flavor and fragrance formulations, and material science.

The compound's CAS number 1267977-24-1 serves as a unique identifier, ensuring precise communication among chemists and regulatory bodies. Its systematic name, 2-3-(trifluoromethyl)phenylethane-1-thiol, reflects its molecular structure, which consists of a phenyl ring substituted with a trifluoromethyl group and an ethane-thiol side chain. This structural motif is particularly interesting for its potential to influence molecular interactions and reactivity, making it a subject of ongoing research in medicinal chemistry and catalysis.

In the context of current trends, 2-3-(trifluoromethyl)phenylethane-1-thiol aligns with the growing demand for fluorinated compounds, which are widely used in drug discovery and agrochemicals. The trifluoromethyl group is known to enhance the bioavailability and metabolic stability of molecules, a feature highly sought after in the development of new therapeutics. Additionally, the compound's thiol functionality offers opportunities for click chemistry and bioconjugation, which are pivotal in biotechnology and nanotechnology applications.

From an industrial perspective, CAS No. 1267977-24-1 is often discussed in forums and publications focusing on high-value chemicals and specialty materials. Its potential use in flavor and fragrance industries stems from the ability of thiols to impart strong, often pleasant aromas, even at low concentrations. This has led to inquiries about its synthetic routes, purification methods, and safety profiles, which are frequently searched topics in chemical databases and academic literature.

The synthesis of 2-3-(trifluoromethyl)phenylethane-1-thiol typically involves multi-step organic reactions, including Grignard reactions, nucleophilic substitutions, and reductive processes. Researchers often optimize these procedures to achieve high yields and purity, as these factors are critical for its application in fine chemicals and pharmaceuticals. Recent advancements in green chemistry have also spurred interest in developing environmentally friendly synthetic pathways for this compound.

Another area of interest is the compound's role in material science. The trifluoromethyl group can enhance the thermal stability and chemical resistance of polymers, making 2-3-(trifluoromethyl)phenylethane-1-thiol a candidate for high-performance materials. This aligns with the broader trend of incorporating fluorinated moieties into advanced coatings and electronic materials, which are essential for renewable energy technologies and consumer electronics.

In summary, 2-3-(trifluoromethyl)phenylethane-1-thiol (CAS No. 1267977-24-1) is a versatile compound with promising applications across multiple disciplines. Its unique structural features and reactivity make it a valuable tool for researchers and industry professionals alike. As the demand for fluorinated and sulfur-containing compounds continues to rise, this compound is poised to play a pivotal role in the development of next-generation chemical innovations.